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Compound of Interest

Compound Name: 2-Bromo-6-nitroaniline

Cat. No.: B044865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Bromo-6-nitroaniline, a key

chemical intermediate. It covers its physicochemical properties, synthesis protocols, primary

applications, spectroscopic profile, and safety guidelines, compiled to support research and

development activities.

Core Properties and Identifiers
2-Bromo-6-nitroaniline is a solid organic compound characterized by a benzene ring

substituted with a bromine atom, a nitro group, and an amino group.[1] Its structural and

chemical properties make it a valuable reagent in organic synthesis.

Physicochemical Data
The key physical and chemical properties of 2-Bromo-6-nitroaniline are summarized in the

table below.
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Property Value Source

Molecular Formula C₆H₅BrN₂O₂ [1][2][3][4]

Molecular Weight 217.02 g/mol [2][3][4]

Appearance
Pale yellow to yellow

solid/powder
[1][5]

Melting Point 74.5 °C [5]

Boiling Point
309.8 °C at 760 mmHg

(Predicted)
[5]

Density 1.7917 (Rough Estimate) [5]

pKa -2.46 ± 0.25 (Predicted) [1][5]

Storage Temperature
2-8°C, Refrigerator, Keep in

dark place
[2][5]

Chemical Identifiers
For unambiguous identification, the following identifiers are used for 2-Bromo-6-nitroaniline.
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Identifier Type Identifier Source

CAS Number 59255-95-7 [1][2][3][4][5]

IUPAC Name 2-bromo-6-nitroaniline [3]

Synonyms

Benzenamine, 2-bromo-6-

nitro-; 2-Amino-3-

bromonitrobenzene; 2-Bromo-

6-nitrophenylamine

[2][3]

InChI

InChI=1S/C6H5BrN2O2/c7-4-

2-1-3-5(6(4)8)9(10)11/h1-

3H,8H2

[3]

InChIKey
KKMOSYLWYLMHAL-

UHFFFAOYSA-N
[3]

SMILES
C1=CC(=C(C(=C1)Br)N)--

INVALID-LINK--[O-]
[3]

Crystallographic Data
Single-crystal X-ray diffraction studies have provided detailed structural information.

Parameter Value Source

Crystal System Monoclinic [3]

Space Group P 1 21/n 1 [3]

a 4.4477 Å [3]

b 11.4469 Å [3]

c 13.8244 Å [3]

β 94.635 ° [3]

Synthesis Protocols
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2-Bromo-6-nitroaniline can be synthesized via multiple routes. The following sections detail

common laboratory-scale experimental procedures.

Synthesis from 2-Nitroaniline
This method involves the direct bromination of 2-nitroaniline, which results in a mixture of

isomers that must be separated.

Reactants

Process

Products & Separation

2-Nitroaniline

Stir at 308-318 K
for 3 hoursN-bromosuccinimide (NBS)

Acetic Acid (Solvent)

Warm to 363 K,
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Cold Water
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Filtration

Crude Product:
Mixture of Isomers 4-Bromo-2-nitroaniline

(Major Product)

Recrystallization
(80% Ethanol)

2-Bromo-6-nitroaniline
(from Mother Liquor)

Isolation from
Mother Liquor

Click to download full resolution via product page

Caption: Synthesis workflow of 2-Bromo-6-nitroaniline from 2-Nitroaniline.

Experimental Protocol:

Reactants:

2-nitroaniline (34.5 g, 0.25 mol)[5][6]

N-bromosuccinimide (44.5 g, 0.25 mol)[5][6]

Acetic acid (400 mL)[5][6]

Procedure:
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N-bromosuccinimide is added in batches to a solution of 2-nitroaniline in acetic acid over

30 minutes, maintaining a temperature of 308-318 K.[5][6]

The reaction mixture is stirred continuously at 318 K for 3 hours.[5][6]

The mixture is then warmed to 363 K and stirred for an additional 2 hours.[5][6]

After the reaction is complete, it is cooled to room temperature and poured into 4 L of

vigorously stirred cold water.[5][6]

An orange precipitate forms, which is collected by filtration and washed with cold water.[5]

[6]

Purification and Isolation:

The crude product is recrystallized from 80% ethanol to yield pure 4-bromo-2-nitroaniline.

[5][6]

A second crystalline product is isolated from the mother liquor, which is identified as a

mixture containing 2-bromo-6-nitroaniline.[5][6] Further purification, such as sublimation

or column chromatography, is required to isolate pure 2-bromo-6-nitroaniline.[6]

Synthesis from 1-Bromo-2-fluoro-3-nitrobenzene
This method provides a more direct route with high yield.

Experimental Protocol:

Reactants:

1-bromo-2-fluoro-3-nitrobenzene (6.0 g, 27.27 mmol)[6]

Ammonia in Methanol (7 M, 20 mL)[6]

Procedure:

A mixture of 1-bromo-2-fluoro-3-nitrobenzene and methanolic ammonia is stirred in a

sealed tube at 100 °C for 16 hours.[6]
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The solvent is removed under vacuum.[6]

The residue is dissolved in water and extracted with ethyl acetate.[6]

Purification:

The combined organic layers are washed with brine, dried over Na₂SO₄, and

concentrated.[6]

The residue is purified by column chromatography on silica gel (ethyl acetate/petroleum

ether = 1:100) to afford the product as a yellow solid.[6]

Yield: 91.3% (5.4 g)[6]

Applications in Research and Drug Development
2-Bromo-6-nitroaniline serves as a crucial intermediate in the synthesis of pharmacologically

active molecules and other high-value chemical compounds.

Intermediate for Brimonidine Metabolite
The primary application of 2-Bromo-6-nitroaniline is as a key intermediate for the synthesis of

a metabolite of Brimonidine.[2][5] Brimonidine is an α2-adrenergic receptor agonist used as a

medication to treat glaucoma.[2][5]
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Caption: Role of 2-Bromo-6-nitroaniline in the context of Brimonidine.

Precursor in Dye Synthesis
This compound is also utilized in the field of dye synthesis. Its structure provides a versatile

platform for creating various dye products through further chemical reactions.[1]

Spectroscopic Profile
Spectroscopic data is essential for the structural confirmation and purity assessment of 2-
Bromo-6-nitroaniline. While specific spectra are proprietary to suppliers, typical

characterization data packages include ¹H-NMR, Mass Spectrometry (MS), and High-

Performance Liquid Chromatography (HPLC).[4] The nuclear magnetic resonance hydrogen

spectroscopy (¹H NMR) data for the related isomer, 4-bromo-2-nitroaniline, has been reported

in the literature.[5]
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Safety and Handling
Proper handling of 2-Bromo-6-nitroaniline is critical to ensure laboratory safety.

GHS Hazard Information
Signal Word: Warning

Pictogram: GHS07 (Harmful)

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P302+P352: IF ON SKIN: Wash with plenty of water.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Handling and Storage Recommendations
Handling: Use in a well-ventilated area or under a chemical fume hood.[7] Avoid contact with

skin and eyes and prevent the formation of dust.[7]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][8]

Keep in a dark place under an inert atmosphere.[5]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.[7]

Skin Protection: Handle with chemical-impermeable gloves and wear protective clothing.

[7]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face

respirator.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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